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Compound of Interest

4,4'-(1,3-
Compound Name: _ _ _
Dimethylbutylidene)diphenol

Cat. No.: B1346820

An In-depth Technical Guide to 4,4'-(1,3-Dimethylbutylidene)diphenol

Introduction

4,4'-(1,3-Dimethylbutylidene)diphenol, a member of the bisphenol family, is a synthetic
organic compound with significant industrial and research applications. Its structure, featuring
two phenol rings linked by a dimethylbutylidene bridge, imparts specific chemical properties
that make it a valuable monomer in polymer synthesis and an effective antioxidant.[1] This
guide provides a comprehensive overview of its chemical identity, synthesis, physicochemical
properties, biological activity, and applications, tailored for professionals in research and drug
development.

The systematic IUPAC name for this compound is 4-[2-(4-hydroxyphenyl)-4-methylpentan-2-
yllphenol.[2][3] It is also commonly known by various synonyms, including Bisphenol D, 2,2-
Bis(4-hydroxyphenyl)-4-methylpentane, and Bisphenol MIBK.[1][2]

Chemical and Physical Properties

The fundamental properties of 4,4'-(1,3-Dimethylbutylidene)diphenol are summarized in the
tables below, providing key data for its identification, handling, and use in experimental
settings.

Table 1: Chemical Identifiers and Structural Information
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Identifier Value

CAS Number 6807-17-6[1][2][41[5]
4-[2-(4-hydroxyphenyl)-4-methylpentan-2-

IUPAC Name [2-(a-hy yp ¥ yp

yllphenol[2][3]

Molecular Formula

C1sH2202[1][2][5]

Molecular Weight 270.37 g/mol [2][4]

SMILES CC(C)CC(C)(clcce(O)ecl)c2cec(O)ec2[1][2]

InChl Key VHLLITHDWPAQEM-UHFFFAOYSA-N[1][2]
Bisphenol D, 2,2-Bis(4-hydroxyphenyl)-4-

Synonyms methylpentane, Bis MIBK, 4,4'-(4-

Methylpentane-2,2-diyl)diphenol[1][2][3]

ble 2: Physicochemical

Property

Value

Physical Form

White to yellow crystalline powder[2]

Melting Point 154 °C[2][4]

Boiling Point ~430 °C (Predicted)[2][4]
Density 1.083 g/cm3 (Predicted)[4]
Solubility Soluble in Methanol[4]

Synthesis and Experimental Protocols

The primary synthesis route for 4,4'-(1,3-Dimethylbutylidene)diphenol is the acid-catalyzed

condensation of phenol with 4-methyl-2-pentanone (methyl isobutyl ketone, MIBK).[2] This

electrophilic addition reaction is characteristic of bisphenol production.[6]
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General workflow for the synthesis of 4,4'-(1,3-Dimethylbutylidene)diphenol.

Detailed Experimental Protocol: Synthesis

This protocol describes a general method for the synthesis of bisphenols via acid-catalyzed
condensation, adapted for 4,4'-(1,3-Dimethylbutylidene)diphenol.

» Reactant Preparation: In a reaction vessel equipped with a reflux condenser and magnetic
stirrer, combine phenol (2-20 molar excess) and 4-methyl-2-pentanone (1 mole equivalent).
[7] A suitable solvent, such as tetralin, may be used.[8]
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» Catalyst Addition: Add an acidic catalyst, such as sulfuric acid or an ion-exchange resin (e.g.,
p-toluenesulfonic acid), to the mixture.[2][6][8] The amount of catalyst can range from 0.1%
to 10% by weight of the total mixture for batch processes.[7]

o Reaction Conditions: Heat the mixture to a temperature between 50°C and 110°C with
continuous agitation.[7] The reaction is typically refluxed for several hours to ensure
completion.[8]

o Work-up and Isolation: After cooling, the reaction mixture is poured into water to precipitate
the crude product.[8]

 Purification: The collected solid is purified, commonly through recrystallization from a suitable
solvent like ethanol or methanol, to yield the final high-purity product.[2][8] Purity can be
assessed using techniques such as GC, HPLC, and melting point analysis.

Applications in Research and Industry

4,4'-(1,3-Dimethylbutylidene)diphenol serves as a versatile compound with several key
applications:

o Polymer Chemistry: It is utilized as a monomer or building block in the synthesis of high-
performance polymers, including polycarbonates, polyesters, and epoxy resins.[2][4] These
polymers often exhibit enhanced thermal stability and transparency.[4]

o Antioxidant: Due to its phenolic structure, it functions as an effective antioxidant to prevent
oxidative degradation in materials like plastics and rubber.[1] The steric hindrance provided
by the dimethylbutylidene group can enhance its radical-scavenging capabilities.[1]

» Biological and Medicinal Research: The compound is studied for its biological activities,
particularly its interactions with biological macromolecules.[2] Research is ongoing to explore
its potential effects on biological systems and its viability in therapeutic applications.[2]

Biological Activity and Toxicological Profile

From a biological and toxicological standpoint, 4,4'-(1,3-Dimethylbutylidene)diphenol is
primarily recognized as an endocrine disruptor.[2] Its mechanism of action involves interaction
with nuclear hormone receptors, which can lead to a cascade of cellular effects.
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Mechanism of Action: Endocrine Disruption

The primary molecular target is the estrogen receptor alpha (ERa).[2] Binding of the compound
to ERa can mimic the effects of endogenous estrogens, leading to the modulation of gene
expression and alterations in cellular signaling pathways.[2] This can impact metabolic

processes and influence cell behavior.[2]
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Signaling pathway of 4,4'-(1,3-Dimethylbutylidene)diphenol as an endocrine disruptor.
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Table 3: Safety and Hazard Information

Hazard Class GHS Code Description

o Causes serious eye irritation[3]
Eye Irritation H319

[°]

Reproductive Toxicity H360F May damage fertility[3][9]
Aquatic Hazard (Acute) H400 Very toxic to aquatic life[9]

) ) Very toxic to aquatic life with
Aquatic Hazard (Chronic) H410

long lasting effects[9][10]

Precautionary Statements: Users should obtain special instructions before use (P201), avoid
release to the environment (P273), and wear appropriate personal protective equipment
(P280).[9] In case of exposure or concern, it is crucial to get medical advice (P308 + P313).[9]

Conclusion

4,4'-(1,3-Dimethylbutylidene)diphenol is a compound with established roles in polymer
science and material protection. Its synthesis is well-understood, following standard protocols
for bisphenol production. For researchers in drug development and toxicology, its activity as an
endocrine disruptor, specifically through its interaction with the estrogen receptor, is a critical
area of study. The data and protocols presented in this guide offer a technical foundation for
professionals working with this versatile chemical. Proper safety precautions are essential
when handling this compound due to its potential reproductive and environmental hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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